Cas no 18030-96-1 (Imidodicarbonimidic diamide, N-propyl-)

Imidodicarbonimidic diamide, N-propyl- structure
18030-96-1 structure
Product Name:Imidodicarbonimidic diamide, N-propyl-
CAS No:18030-96-1
MF:C5H13N5
MW:143.190219640732
CID:1371147
Update Time:2024-08-16

Imidodicarbonimidic diamide, N-propyl- Chemical and Physical Properties

Names and Identifiers

    • Imidodicarbonimidic diamide, N-propyl-
    • Inchi: 1S/C5H13N5/c1-2-3-9-5(8)10-4(6)7/h2-3H2,1H3,(H6,6,7,8,9,10)
    • InChI Key: FAPXKQMFIRYKMF-UHFFFAOYSA-N
    • SMILES: C(=N)(NCCC)NC(=N)N

Computed Properties

  • Exact Mass: 143.11729
  • Monoisotopic Mass: 143.117
  • Isotope Atom Count: 0
  • Hydrogen Bond Donor Count: 3
  • Hydrogen Bond Acceptor Count: 1
  • Heavy Atom Count: 10
  • Rotatable Bond Count: 3
  • Complexity: 144
  • Covalently-Bonded Unit Count: 1
  • Defined Atom Stereocenter Count: 0
  • Undefined Atom Stereocenter Count : 0
  • Defined Bond Stereocenter Count: 0
  • Undefined Bond Stereocenter Count: 0
  • Topological Polar Surface Area: 103A^2

Experimental Properties

  • Density: 1.28±0.1 g/cm3(Predicted)
  • Boiling Point: 207.0±23.0 °C(Predicted)
  • PSA: 97.78
  • pka: 12.27±0.10(Predicted)
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